Cas no 882679-90-5 (5-Chloro-2-fluoronicotinaldehyde)

• Product Name: 5-Chloro-2-fluoronicotinaldehyde
• CAS No: 882679-90-5
• MF: C₆H₃ClFNO
• MW: 159.545523881912
• MDL: MFCD04972395
• CID: 710339
• PubChem ID: 40427005
• Update Time: 2025-10-29

5-Chloro-2-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoronicotinaldehyde
• 3-Pyridinecarboxaldehyde,5-chloro-2-fluoro-
• 5-CHLORO-2-FLUORO-3-FORMYLPYRIDINE
• 5-chloro-2-fluoropyridine-3-carbaldehyde
• 5-Chloro-2-fluoropyridine-3-carboxaldehyde
• 5-chloro-2-fluoro-pyridine-3-carbaldehyde
• PubChem10594
• OAGTZGCJLKCEEY-UHFFFAOYSA-N
• FCH833351
• AB20969
• EN001128
• AX8035253
• 5-chloro-2-fluoro-3-pyridinecarboxald
• 5-Chloro-2-fluoro-3-pyridinecarboxaldehyde (ACI)
• 5-CHLORO-2-FLUOROPYRIDINE-3-CARBOXYALDEHYDE
• EN300-174834
• AKOS005257201
• AC-33401
• CS-0043905
• SY022295
• SCHEMBL2600016
• 882679-90-5
• DS-11665
• 5-chloro-2-fluoronicotinaldehyde, AldrichCPR
• MFCD04972395
• DB-024974
• DTXSID70654216

• MDL： MFCD04972395
• Inchi： 1S/C6H3ClFNO/c7-5-1-4(3-10)6(8)9-2-5/h1-3H
• InChI Key： OAGTZGCJLKCEEY-UHFFFAOYSA-N
• SMILES： O=CC1C(F)=NC=C(Cl)C=1

Computed Properties

• Exact Mass: 158.98900
• Monoisotopic Mass: 158.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.444
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• Refractive Index: 1.565
• PSA: 29.96000
• LogP: 1.68660

5-Chloro-2-fluoronicotinaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Chloro-2-fluoronicotinaldehyde

Comprehensive Overview of 5-Chloro-2-fluoronicotinaldehyde (CAS No. 882679-90-5): Properties, Applications, and Industry Insights

5-Chloro-2-fluoronicotinaldehyde (CAS No. 882679-90-5) is a high-value fluorinated nicotinaldehyde derivative widely recognized for its versatility in pharmaceutical and agrochemical synthesis. This compound belongs to the halogenated pyridine family, characterized by its unique chloro-fluoro substitution pattern, which enhances its reactivity in cross-coupling reactions and heterocyclic building block applications. With the growing demand for fluorinated intermediates in drug discovery, this aldehyde has gained prominence in R&D pipelines targeting kinase inhibitors and antimicrobial agents.

The molecular structure of 5-Chloro-2-fluoronicotinaldehyde features a nicotinaldehyde core with strategic halogen placements at the 2- and 5-positions, enabling selective functionalization. Researchers value its electron-withdrawing properties for constructing N-heterocyclic scaffolds, particularly in the development of biodegradable pesticides and PET imaging tracers. Recent studies highlight its role in synthesizing next-generation antiviral compounds, aligning with global interest in broad-spectrum therapeutics.

From a synthetic chemistry perspective, CAS 882679-90-5 demonstrates exceptional utility in Pd-catalyzed reactions and reductive amination processes. Its aldehyde functionality allows straightforward conversion to imines, hydrazones, or carboxylic acids, making it a multipurpose synthon for medicinal chemistry. Industry reports indicate rising procurement of this compound by CDMO facilities supporting mRNA vaccine adjuvant development, reflecting its relevance in modern bioconjugation technologies.

Quality specifications for 5-Chloro-2-fluoronicotinaldehyde typically require ≥98% purity (HPLC), with strict control of regioisomeric impurities. Advanced analytical techniques like LC-MS and 19F NMR are employed for batch verification. Storage recommendations emphasize protection from light at 2-8°C in amber glass containers, as the fluoroaldehyde group may degrade under prolonged heat exposure. These protocols ensure optimal performance in high-throughput screening applications.

Market trends show increasing interest in sustainable fluorination methods for producing this compound, with several manufacturers adopting continuous flow chemistry approaches to reduce solvent waste. The compound's compatibility with green chemistry principles positions it favorably in ESG-focused supply chains. Patent analyses reveal growing IP activity around derivatives of 882679-90-5 for neurodegenerative disease targets, suggesting long-term commercial potential.

In material science applications, 5-Chloro-2-fluoronicotinaldehyde serves as a precursor for photoactive polymers and OLED materials. Its ability to coordinate with transition metals enables creation of luminescent complexes for display technologies. Recent breakthroughs in catalyzed C-H activation methodologies have further expanded its synthetic utility, particularly in constructing polycyclic aromatic systems for organic electronics.

Regulatory compliance for CAS 882679-90-5 follows standard REACH guidelines, with proper documentation required for international shipments. The compound's low ecotoxicity profile and absence of persistent bioaccumulative characteristics facilitate global distribution. Analytical certificates typically include residual solvent analysis and heavy metal screening to meet pharmaceutical-grade standards.

Future research directions anticipate expanded use of fluorinated nicotinaldehydes in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design. The unique electronic effects imparted by its chloro-fluoro motif show promise for modulating protein-ligand binding kinetics, particularly in challenging drug targets like KRAS mutants. These applications underscore the compound's strategic importance in precision medicine initiatives.

For laboratory handling, standard personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended when working with 5-Chloro-2-fluoronicotinaldehyde. While not classified as highly hazardous, proper fume hood ventilation should be maintained during weighing procedures due to potential aldehyde vapor release. Material compatibility studies confirm stability with common HPLC-grade solvents for extended storage periods.

The global market for halogenated pyridine aldehydes is projected to grow at 6.2% CAGR through 2030, with 882679-90-5 maintaining a significant share due to its structural versatility. Custom synthesis services now offer isotope-labeled versions (13C, 15N) for metabolic studies, while QSAR modeling increasingly utilizes this scaffold for molecular property prediction in silico drug design platforms.